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Compound of Interest

Compound Name: Sw43

The following document provides essential safety and logistical information for the proper
disposal of SW43, a synthetic ligand with high selectivity for the sigma-2 receptor (02R).[1] This
substance is intended for research use only and has demonstrated cytotoxic properties in
various cancer cell lines.[1] Therefore, it must be handled and disposed of as hazardous
chemical waste. Adherence to these protocols is critical for ensuring the safety of laboratory
personnel, protecting the environment, and maintaining regulatory compliance.

Immediate Safety and Handling Precautions:

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for SW43. The SDS contains critical information regarding specific hazards, handling,
and disposal requirements. All personnel handling SW43 waste must be thoroughly familiar
with the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.

o Ventilation: Handle SW43 waste within a certified chemical fume hood to minimize the risk of
inhalation exposure.

» Spill Management: In the event of a spill, immediately alert laboratory personnel and follow
established spill cleanup procedures for cytotoxic compounds. Ensure a spill kit appropriate
for the chemical nature of SW43 is readily accessible.

o Container Integrity: Regularly inspect waste containers for any signs of leaks, cracks, or
other damage. Damaged containers must not be used.
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Waste Identification and Segregation

Proper segregation of chemical waste is fundamental to preventing hazardous reactions and
ensuring correct disposal.

Classification: SW43 waste must be classified as hazardous due to its cytotoxicity.[1] It
should be managed as a toxic chemical waste. The specific EPA hazardous waste code
should be determined in consultation with your institution's Environmental Health and Safety
(EHS) department, as it may be classified based on its characteristics or as a "U" or "P"
listed waste if it meets certain criteria upon being discarded.

Do Not Mix: Never mix SW43 waste with other waste streams, such as non-hazardous
waste, radioactive waste, or incompatible chemicals. Keep it segregated in a designated
hazardous waste container.

Step-by-Step Disposal Protocol

The following procedure outlines the systematic process for the collection and disposal of
SW43 waste.

Container Selection: Use only designated, chemically resistant containers for SW43 waste.
High-density polyethylene (HDPE) or glass containers with secure screw caps are typically
appropriate. The container must be in good condition with no leaks or cracks.

Waste Collection: Place the labeled SW43 waste container in a designated satellite
accumulation area (SAA), which is typically located within or near the fume hood where the
waste is generated.

Transferring Waste: Use a funnel to transfer liquid waste into the container to prevent spills.
For solid waste (e.g., contaminated labware), place it directly into a designated solid waste
container.

Container Capacity: Do not fill liquid waste containers beyond 90% of their capacity to allow
for vapor expansion.

Container Sealing and Labeling: Once the container is full (up to the 90% mark) or the
experiment is complete, securely fasten the cap. Ensure the hazardous waste tag is
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completely filled out with the full chemical name: "(2,5-Dimethoxy-phenyl)-carbamic acid 9-
(10-amino-decyl)-9-aza-bicyclo[3.3.1]non-3-yl ester," the common name "SW43," and the
CAS number "1421931-15-8."[1] Also, include the concentration and identify it as cytotoxic.

o Storage: Store the sealed and labeled waste container in the SAA, segregated from
incompatible materials, until it is ready for pickup. Ensure the container is kept closed except

when adding waste.

e Waste Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Follow their specific procedures for requesting a pickup, which may

involve an online form or a phone call.

: L :

Parameter

Specification

Rationale

Chemical Formula

C27H45N304[1]

Proper identification for waste

manifest.

Information for chemical

Molecular Weight 475.67 g/mol [1] inventory and waste
characterization.
Unique identifier for the
CAS Number 1421931-15-8 (free base)[1]

chemical substance.

Known Hazards

Cytotoxic[1]

Dictates handling and disposal

as hazardous waste.

Waste Container Fill Level

Max 90% of capacity

To allow for vapor expansion

and prevent spills.

Satellite Accumulation Limit

Up to 55 gallons (or

institutional limit)

Regulatory limit for waste

storage in a laboratory.

Storage Time Limit

Varies by institution (e.g., 12
months from accumulation
start date)[2]

Regulatory requirement to
prevent indefinite storage of

hazardous waste.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/product/b611087?utm_src=pdf-body
https://www.medkoo.com/products/22389
https://www.medkoo.com/products/22389
https://www.medkoo.com/products/22389
https://www.medkoo.com/products/22389
https://www.medkoo.com/products/22389
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical workflow for the proper disposal of SW43 waste.
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Caption: Logical workflow for the safe disposal of SW43 hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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